Cas no 1706434-97-0 (2-Fluoro-5-(pentafluorosulfur)bromobenzene)

• Product Name: 2-Fluoro-5-(pentafluorosulfur)bromobenzene
• CAS No: 1706434-97-0
• MF: C₆H₃BrF₆S
• MW: 301.047440767288
• MDL: MFCD27986829
• CID: 3043833
• PubChem ID: 86811401
• Update Time: 2025-06-08

2-Fluoro-5-(pentafluorosulfur)bromobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(pentafluorosulfur)bromobenzene
• 3-Bromo-4-fluorophenylsulphurpentafluoride
• Sulfur, (3-bromo-4-fluorophenyl)pentafluoro-, (OC-6-21)-
• MFCD27986829
• 3-Bromo-4-fluorophenylsulphur pentafluoride
• 1706434-97-0
• 2-BROMO-1-FLUORO-4-(PENTAFLUORO-??-SULFANYL)BENZENE
• AKOS037653506
• (3-bromo-4-fluorophenyl)-pentafluoro-lambda6-sulfane
• JS-4019

• MDL： MFCD27986829
• Inchi： 1S/C6H3BrF6S/c7-5-3-4(1-2-6(5)8)14(9,10,11,12)13/h1-3H
• InChI Key： WWDWBMKBLBGBOK-UHFFFAOYSA-N
• SMILES： C1(C=C(S(F)(F)(F)(F)F)C=CC=1F)Br

Computed Properties

• Exact Mass: 299.90430g/mol
• Monoisotopic Mass: 299.90430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Fluoro-5-(pentafluorosulfur)bromobenzene

Comprehensive Overview of 2-Fluoro-5-(pentafluorosulfur)bromobenzene (CAS No. 1706434-97-0): Properties, Applications, and Industry Insights

2-Fluoro-5-(pentafluorosulfur)bromobenzene (CAS No. 1706434-97-0) is a specialized fluorinated aromatic compound gaining traction in advanced chemical research and industrial applications. Its unique molecular structure, featuring a pentafluorosulfur (-SF5) group and a bromine substituent, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. This article delves into its properties, synthesis, and emerging uses while addressing trending topics like sustainable fluorination and high-performance materials.

The compound’s CAS No. 1706434-97-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in organofluorine chemistry. Researchers are particularly interested in its electrophilic reactivity, driven by the -SF5 group’s strong electron-withdrawing effects. Recent studies highlight its role in designing bioactive molecules, with potential applications in drug discovery and crop protection. The fluorine and bromine atoms further enhance its utility in cross-coupling reactions, a hot topic in catalysis forums.

From an industrial perspective, 2-Fluoro-5-(pentafluorosulfur)bromobenzene aligns with the growing demand for environmentally friendly fluorochemicals. Companies are investing in green synthesis methods to reduce waste and energy consumption, responding to regulatory pressures and consumer preferences. Its stability under harsh conditions also makes it a candidate for high-temperature polymers and electronic materials, areas booming due to the electric vehicle (EV) and 5G technology revolutions.

Analytical techniques like NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring purity for sensitive applications. Safety data sheets emphasize proper handling, though it is not classified as hazardous under standard protocols. As the chemical industry shifts toward precision synthesis, compounds like CAS 1706434-97-0 exemplify the fusion of innovation and practicality.

In summary, 2-Fluoro-5-(pentafluorosulfur)bromobenzene bridges academic curiosity and industrial utility. Its versatility in medicinal chemistry, material science, and sustainable processes positions it as a compound to watch. For researchers exploring fluorinated building blocks or specialty chemicals, this molecule offers a compelling case study in modern chemical innovation.